Cas no 2877658-94-9 (4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole)

• Product Name: 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
• CAS No: 2877658-94-9
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5309141
• PubChem ID: 165433084
• Update Time: 2025-10-22

4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
• AKOS040882028
• 2877658-94-9
• F6806-7755
• [1-(4-Methyl-2-benzothiazolyl)-3-pyrrolidinyl]-4-morpholinylmethanone

• Inchi： 1S/C17H21N3O2S/c1-12-3-2-4-14-15(12)18-17(23-14)20-6-5-13(11-20)16(21)19-7-9-22-10-8-19/h2-4,13H,5-11H2,1H3
• InChI Key： KLBNSZGDEUFNIR-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC3=C(C)C=CC=C3S2)C1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.6±60.0 °C(Predicted)
• pka: 4.86±0.10(Predicted)

Additional information on 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole

Chemical Profile of 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole (CAS No. 2877658-94-9)

4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No. 2877658-94-9), is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including a morpholine moiety and a pyrrolidine ring, contributes to its unique chemical properties and potential pharmacological effects.

The molecular framework of 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole incorporates a methyl group at the 4-position of the benzothiazole core, a morpholine-4-carbonyl substituent at the 3-position of the pyrrolidine ring, and an additional pyrrolidin-1-yl group attached to the 2-position of the benzothiazole. This specific arrangement of functional groups suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological receptors. The benzothiazole scaffold is particularly noteworthy due to its presence in numerous FDA-approved drugs, where it often serves as a key pharmacophore. For instance, derivatives of benzothiazole have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a morpholine group in 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole may enhance its solubility and bioavailability while simultaneously modulating its pharmacokinetic profile.

The pyrrolidine ring is another critical feature that contributes to the compound's potential biological activity. Pyrrolidine derivatives are frequently found in bioactive molecules due to their ability to mimic natural amino acid structures and interact with enzymes and receptors. In particular, the 3-(morpholine-4-carbonyl)pyrrolidin-1-yl moiety suggests possible interactions with enzymes involved in metabolic pathways or signaling cascades relevant to diseases such as diabetes, cancer, and neurodegenerative disorders. This underscores the compound's potential as a lead structure for developing novel therapeutic agents.

In light of these structural features, researchers have been investigating 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole for its potential applications in medicinal chemistry. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes or receptors, though further experimental validation is necessary to confirm these findings. The benzothiazole core is known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects, while the morpholine and pyrrolidine substituents may enhance binding affinity through hydrogen bonding or hydrophobic interactions.

The synthesis of 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or palladium-mediated coupling processes, have been employed to construct the complex heterocyclic framework efficiently. The use of modern spectroscopic techniques like NMR spectroscopy (¹H and ¹³C NMR), mass spectrometry (LCMS), and X-ray crystallography has been instrumental in characterizing the compound's structure and confirming its identity.

From a pharmaceutical perspective, the development of new drugs often relies on understanding how structural modifications influence biological activity. The unique combination of functional groups in 4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole makes it an attractive candidate for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations or virtual screening algorithms, researchers can identify potential binding pockets on target proteins or enzymes where this compound may exert its effects.

Moreover, the growing interest in targeted therapy has prompted investigations into how modifications like the methyl group, morpholine moiety, or pyrrolidine ring can be tailored to improve drug efficacy or reduce side effects. For example, studies have shown that certain benzothiazole derivatives exhibit enhanced potency when optimized for better receptor binding or metabolic stability. Similarly,4-methyl-2-[3-(morpholine-4-carbonyl)pyrrolidin-